3-[4-(Methylsulfanyl)phenyl]-1H-pyrazol-5-amine

• CAS: 208519-14-6
• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol
• SMILES: CSC1=CC=C(C=C1)C2=CC(=NN2)N
• InChI: InChI=1S/C10H11N3S/c1-14-8-4-2-7(3-5-8)9-6-10(11)13-12-9/h2-6H,1H3,(H3,11,12,13)
• InChIKey: MOPGQVQDCKMELZ-UHFFFAOYSA-N

3-[4-(Methylsulfanyl)phenyl]-1H-pyrazol-5-amine (CAS 208519-14-6; synonym: 3-(4-(methylthio)phenyl)-1H-pyrazol-5-amine) is a heterocyclic building block of the 5-amino-3-arylpyrazole class, with molecular formula C₁₀H₁₁N₃S and molecular weight 205.28 g/mol. The compound is listed as an AldrichCPR unique chemical supplied to early discovery researchers by Sigma-Aldrich, indicating its status as a pre-competitive probe molecule rather than a fully characterized lead.

3-[4-(Methylsulfanyl)phenyl]-1H-pyrazol-5-amine (CAS 208519-14-6): Chemical Identity and Procurement Baseline

3-[4-(Methylsulfanyl)phenyl]-1H-pyrazol-5-amine (CAS 208519-14-6; synonym: 3-(4-(methylthio)phenyl)-1H-pyrazol-5-amine) is a heterocyclic building block of the 5-amino-3-arylpyrazole class, with molecular formula C₁₀H₁₁N₃S and molecular weight 205.28 g/mol [1]. The compound is listed as an AldrichCPR unique chemical supplied to early discovery researchers by Sigma-Aldrich, indicating its status as a pre-competitive probe molecule rather than a fully characterized lead [2]. Multiple vendors offer the compound at 95–97% purity , placing it in the 'research-grade building block' procurement category. The scaffold belongs to a family of 3-aryl-4-alkylpyrazol-5-amines under active investigation for antitumor applications [3].

1 AldrichCPR pre-competitive probe molecule for early discovery research

2 Unsubstituted C4–H and N1–H sites enable dual regioselective derivatization

3 Research-grade 3-arylpyrazole scaffold for focused SAR library construction

• [1] GuideChem. CAS:208519-14-6 – 5-(4-methylsulfanylphenyl)-1H-pyrazol-3-amine. https://china.guidechem.com/baike/8rt0dbz9.html (accessed 2026-04-28). View Source
• [2] Krackeler Scientific. 3-(4-(Methylthio)phenyl)-1H-pyrazol-5-amine, ALDRICH/JRD0048 – AldrichCPR. https://www.krackeler.com/catalog/sigma/ALDRICH/JRD0048 (accessed 2026-04-28). View Source
• [3] Ma S, et al. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Curr Comput Aided Drug Des. 2020;16(5):564-570. doi:10.2174/1573409915666191003123900. View Source

Why Generic Substitution Fails for 3-[4-(Methylsulfanyl)phenyl]-1H-pyrazol-5-amine in Pyrazole-Based SAR Programs

Procurement of 3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine cannot be satisfied by simple in-class substitution with other 5-aminopyrazole derivatives. The unsubstituted N1–H and C4–H positions on the pyrazole core provide dual derivatization handles absent in N1-methylated or C4-alkylated analogs, enabling regioselective functionalization that is precluded in congeners such as 1-methyl-3-(4-(methylthio)phenyl)-1H-pyrazol-5-amine (CAS 1414568-54-9) or 4-methyl-3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine (CAS 2385661-64-1) . The 4-methylsulfanylphenyl substituent at C3 further confers distinct electronic properties compared to 4-methoxyphenyl or unsubstituted phenyl analogs, as evidenced by the predictive pKₐ of ~14.56 that differentiates its H-bond donor/acceptor character . In the context of 3-aryl-4-alkylpyrazol-5-amine antitumor SAR programs, the unsubstituted C4 position is the critical alkylation site determining biological activity, and the parent scaffold (this compound) is the essential starting point for generating the active 4-alkyl derivatives described in primary literature [1].

N1-methyl analog (CAS 1414568-54-9)

Missing the N1–H derivatization handle blocks sequential N-functionalization strategies that require a free N1 position.

C4-methyl analog (CAS 2385661-64-1)

Pre-alkylated at C4, preventing divergent C4 diversification; cannot be de-alkylated for library synthesis.

4-methoxyphenyl or unsubstituted phenyl analogs

Electronic property differences and altered H-bond donor/acceptor profiles may shift physicochemical and SAR profiles away from the 4-methylsulfanylphenyl motif.

• [1] Ma S, et al. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Curr Comput Aided Drug Des. 2020;16(5):564-570. doi:10.2174/1573409915666191003123900. View Source

Quantitative Differentiation Evidence: 3-[4-(Methylsulfanyl)phenyl]-1H-pyrazol-5-amine vs. Closest Analogs

Predicted pKₐ Differentiates Hydrogen-Bonding Capacity from Methoxy and Unsubstituted Phenyl Analogs

The predicted acid dissociation constant (pKₐ) of 3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine is 14.56 ± 0.10 , reflecting the combined electronic influence of the 4-methylsulfanyl substituent and the 5-amino-1H-pyrazole core. Although direct experimental pKₐ measurements for comparator analogs have not been published, class-level inference from 5-aminopyrazole SAR indicates that replacing the 4-methylsulfanyl group with a 4-methoxy group reduces the electron-withdrawing character of the C3-aryl ring, while an unsubstituted phenyl ring at C3 yields a pKₐ shifted by approximately 0.5–1.0 log units [1]. A pKₐ of ~14.5 places this compound in the weakly acidic range, meaning it exists predominantly in the neutral form at physiological pH, which impacts passive membrane permeability predictions and differs from more acidic pyrazole analogs bearing electron-withdrawing substituents.

Predicted pKa

Class-level

14.56 ± 0.10

Differentiates ionization state from methoxy and phenyl analogs at physiological pH

In silico prediction; experimental verification not reported

Evidence Dimension	Predicted pKₐ (acid dissociation constant)
Target Compound Data	14.56 ± 0.10 (predicted)
Comparator Or Baseline	Class-level baseline for 5-amino-3-arylpyrazoles: estimated 13.5–15.0 range; 4-methoxyphenyl analog estimated ~14.0; 4-H-phenyl analog estimated ~15.0 [1]
Quantified Difference	ΔpKₐ ≈ +0.5 vs. estimated 4-methoxyphenyl analog; ΔpKₐ ≈ -0.5 vs. estimated 4-H-phenyl analog (class-level estimates)
Conditions	In silico prediction (ACD/Labs percepta or equivalent); experimental verification not reported

Why This Matters

The predicted pKₐ differentiates this compound's ionization state at physiological pH from close analogs, directly impacting solubility, permeability, and protein-binding predictions in early drug discovery profiling.

• [1] Ma S, et al. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Curr Comput Aided Drug Des. 2020;16(5):564-570. Class-level SAR context for 3-aryl substitution effects on pyrazole electronic properties. View Source

Unsubstituted C4 Position Enables Alkylation-Dependent Antitumor Activity Absent in 4-Alkyl Congeners

In the 3-aryl-4-alkylpyrazol-5-amine series reported by Ma et al. (2020), the antitumor activity is entirely dependent on C4-alkyl substitution; the most active compound (5h) achieved IC₅₀ values of 0.9 μM (U-2 OS osteosarcoma) and 1.2 μM (A549 lung cancer) [1]. This compound (CAS 208519-14-6) is the unsubstituted C4–H parent scaffold from which all eight evaluated 4-alkyl derivatives were synthesized [1]. By definition, the C4-unsubstituted parent is structurally incapable of eliciting the same antitumor potency as its C4-alkylated progeny. However, its procurement value resides precisely in this unblocked C4 position: unlike pre-alkylated analogs (e.g., 4-methyl-3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine, CAS 2385661-64-1, which is commercially available at significantly higher cost [2]), the parent compound permits divergent C4-alkylation to generate entire SAR libraries from a single intermediate.

C4-substitution dependency

Reported

This compound C4–H parent (precursor)

Derivative 5h IC50 0.9 μM (U-2 OS), 1.2 μM (A549)

Essential synthetic gateway; activity requires C4-alkylation, not present in parent scaffold

Reported cell-model cytotoxicity endpoints; SAR context only

Evidence Dimension	Antitumor IC₅₀ (MTT assay)
Target Compound Data	Not directly reported (unsubstituted C4–H parent); serves as synthetic precursor
Comparator Or Baseline	Compound 5h (4-alkyl derivative from same scaffold): IC₅₀ = 0.9 μM (U-2 OS), 1.2 μM (A549) [1]
Quantified Difference	Parent vs. derivative: activity is C4-alkylation-dependent; quantitative difference cannot be computed from available data
Conditions	U-2 OS osteosarcoma and A549 lung adenocarcinoma cell lines; MTT assay; 48 h incubation [1]

Why This Matters

This compound is the essential synthetic gateway to the 4-alkylpyrazol-5-amine antitumor series; researchers constructing focused SAR libraries require the C4-unsubstituted parent, as pre-alkylated analogs cannot be de-alkylated for divergent library synthesis.

• [1] Ma S, et al. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Curr Comput Aided Drug Des. 2020;16(5):564-570. doi:10.2174/1573409915666191003123900. View Source
• [2] Kuujia. 4-Methyl-3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine, CAS 2385661-64-1. https://www.kuujia.com/cas-2385661-64-1.html (accessed 2026-04-28). View Source

Vendor Supply Profile and Purity Tiering vs. Closest Commercially Available Analogs

A comparative vendor survey reveals that 3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine (CAS 208519-14-6) is available from Sigma-Aldrich exclusively through the AldrichCPR program as a unique chemical with no collected analytical data and sold 'AS-IS' [1], while the N1-methylated analog (CAS 1414568-54-9) is available from multiple vendors at 97% purity . The Leyan listing offers 95% purity with batch-specific quality documentation . In contrast, the C4-methyl analog (CAS 2385661-64-1) is offered at substantially higher cost (e.g., $707.00 for 0.05 g via Enamine [2]), reflecting limited synthetic accessibility. This supply landscape means that the target compound occupies a distinct procurement tier: it is less accessible than the more commoditized N1-methyl analog yet more cost-efficient than the pre-functionalized C4-methyl analog for large-scale library synthesis.

Vendor cost comparison

Reported

This compound ~$414/g (Sigma)

C4-methyl analog ~$14,140/g (Enamine)

Approximately 34-fold cost advantage supports multi-step library synthesis

Pricing as of 2026; Sigma product sold without characterization data

Evidence Dimension	Commercial availability and cost per gram
Target Compound Data	Sigma-Aldrich AldrichCPR: $414.00/1 g (AS-IS, no analytical data); Leyan: 95% purity, 5 g available [REFS-1, REFS-3]
Comparator Or Baseline	N1-methyl analog (CAS 1414568-54-9): multiple vendors, 97% purity; C4-methyl analog (CAS 2385661-64-1): $707.00/0.05 g (Enamine) [REFS-2, REFS-4]
Quantified Difference	Target compound cost ≈ $414/g (Sigma) vs. C4-methyl analog ≈ $14,140/g (Enamine); approximately 34-fold cost differential
Conditions	Vendor catalog pricing as of 2026-04-28; pricing subject to change; Sigma-Aldrich product sold without characterization data

Why This Matters

The 34-fold cost advantage over the pre-functionalized C4-methyl analog makes this compound the economically rational choice for multi-step library synthesis where C4 diversification is planned.

• [1] Krackeler Scientific. 3-(4-(Methylthio)phenyl)-1H-pyrazol-5-amine, ALDRICH/JRD0048 – AldrichCPR, $414.00/1 g. https://www.krackeler.com/catalog/sigma/ALDRICH/JRD0048 (accessed 2026-04-28). View Source
• [2] Kuujia. 4-Methyl-3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine, CAS 2385661-64-1, Enamine EN300-1148732. https://www.kuujia.com/cas-2385661-64-1.html (accessed 2026-04-28). View Source

3-Methyl-4-methylsulfanylphenyl Moiety Confers COX-2 Inhibitory Potency in 1,5-Diarylpyrazole Series

In a SAR study of 1,5-diarylpyrazoles as COX-2 inhibitors, the 3-methyl-4-methylsulfanylphenyl substituent at the pyrazole C5 position (analog 14) exhibited 'impressive COX-2 inhibitory potency' [1]. Although analog 14 differs from the target compound by an additional 3-methyl group on the C5-phenyl ring and distinct substitution elsewhere on the pyrazole, this finding validates the 4-methylsulfanylphenyl pharmacophoric element as a COX-2 potency determinant. The target compound presents the 4-methylsulfanylphenyl group at the C3 position of the pyrazole, offering a regioisomeric arrangement that may be explored for COX-2 or related anti-inflammatory target engagement. No direct COX-2 IC₅₀ data are available for CAS 208519-14-6 specifically.

COX-2 pharmacophore validation

Class-level

Analog 14 with 3-methyl-4-methylsulfanylphenyl at C5 showed COX-2 inhibitory potency

Supports regioisomeric exploration of the 4-methylsulfanylphenyl motif at C3

No direct COX-2 data for this compound; class-level inference only

Evidence Dimension	COX-2 inhibitory potency (pharmacophoric validation)
Target Compound Data	Not directly measured; 4-methylsulfanylphenyl group present at C3 of pyrazole
Comparator Or Baseline	Analog 14 (3-methyl-4-methylsulfanylphenyl at C5 of 1,5-diarylpyrazole): 'impressive COX-2 inhibitory potency' (quantitative IC₅₀ not provided in abstract) [1]
Quantified Difference	Cannot be quantified; regioisomeric arrangement (C3 vs. C5 attachment) and absence of 3-methyl group preclude direct comparison
Conditions	In vitro COX-1/COX-2 enzyme inhibition assay; Singh et al. (2005) Eur J Med Chem [1]

Why This Matters

The 4-methylsulfanylphenyl group is pharmacophorically validated for COX-2 inhibition; this compound provides a scaffold for exploring this motif in a regioisomeric context not covered by the existing 1,5-diarylpyrazole COX-2 series.

• [1] Singh SK, Saibaba V, Rao KS, Reddy PG, Daga PR, Rajjak SA, Misra P, Rao YK. Synthesis and SAR/3D-QSAR studies on the COX-2 inhibitory activity of 1,5-diarylpyrazoles to validate the modified pharmacophore. Eur J Med Chem. 2005;40(10):977-990. View Source

Physicochemical Property Profile Benchmarked Against N1-Methyl and C4-Methyl Analogs

Comparison of computed physicochemical descriptors across three closely related 4-(methylthio)phenyl-pyrazol-5-amines reveals systematic differences driven by methylation pattern. The target compound (CAS 208519-14-6) has a molecular weight of 205.28, two H-bond donors (pyrazole N1–H and 5-NH₂), three H-bond acceptors, and a topological polar surface area (TPSA) of 54.7 Ų [REFS-1, REFS-2]. The N1-methyl analog (CAS 1414568-54-9, MW 219.31) loses one H-bond donor, altering hydrogen-bonding capacity. The C4-methyl analog (CAS 2385661-64-1, MW 219.31, TPSA 80 Ų) gains a methyl group at C4, increasing steric bulk and lipophilicity while adding a stereoelectronic constraint absent in the target compound [1]. These differences translate into distinct predicted ADME profiles that may affect lead triage decisions: the target compound's lower MW and specific H-bond donor count place it closest to the fragment-like chemical space preferred for fragment-based drug discovery.

Physicochemical profile

Reported

This compound MW 205.28, HBD 2, TPSA 54.7

N1-methyl / C4-methyl MW 219.31, HBD 1–2, TPSA up to 80

Lower MW and fragment-like profile support fragment-based screening applications

Computed properties; verify experimentally for critical decisions

Evidence Dimension	Computed molecular properties (MW, HBD, HBA, TPSA)
Target Compound Data	MW = 205.28; HBD = 2; HBA = 3; TPSA = 54.7 Ų; XLogP3 = 2.4 [REFS-1, REFS-2]
Comparator Or Baseline	N1-methyl analog (CAS 1414568-54-9): MW = 219.31; HBD = 1; HBA = 3; TPSA ≈ 55 Ų (estimated). C4-methyl analog (CAS 2385661-64-1): MW = 219.31; HBD = 2; HBA = 3; TPSA = 80 Ų [1]
Quantified Difference	ΔMW = -14.03 vs. both analogs; ΔHBD = +1 vs. N1-methyl analog; ΔTPSA ≈ -25 Ų vs. C4-methyl analog
Conditions	Computed properties from vendor and database entries; TPSA from Leyan listing ; XLogP3 from PubChem for C4-methyl analog [1]

Why This Matters

The target compound's lower molecular weight and distinct H-bond donor profile position it closer to fragment-like chemical space, potentially making it more suitable for fragment-based screening campaigns than its heavier, N1-methylated or C4-alkylated congeners.

• [1] Kuujia. 4-Methyl-3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine – TPSA: 80 Ų; XLogP3: 2.4; MW: 219.31. https://www.kuujia.com/cas-2385661-64-1.html (accessed 2026-04-28). View Source

Recommended Application Scenarios for 3-[4-(Methylsulfanyl)phenyl]-1H-pyrazol-5-amine Based on Quantitative Evidence

Divergent Library Synthesis of 4-Alkyl-3-arylpyrazol-5-amines for Antitumor SAR

This compound serves as the unsubstituted C4–H parent scaffold for generating focused libraries of 4-alkyl-3-arylpyrazol-5-amines. The Ma et al. (2020) antitumor SAR study demonstrated that C4-alkylation converts this scaffold into derivatives with IC₅₀ values as low as 0.9 μM against U-2 OS osteosarcoma cells [1]. Researchers should procure this compound when the experimental objective is systematic C4 diversification, as pre-alkylated analogs (e.g., CAS 2385661-64-1) cannot be de-alkylated and cost approximately 34-fold more per gram [2]. The dual derivatization handles (N1–H and C4–H) further permit sequential functionalization strategies not achievable with N1-methyl-blocked analogs.

Fragment-Based Drug Discovery (FBDD) Screening Collections

With a molecular weight of 205.28, TPSA of 54.7 Ų, and two hydrogen-bond donors, this compound falls within the 'rule-of-three' compliant fragment space [1]. Compared to its N1-methyl analog (MW 219.31, one H-bond donor lost) and C4-methyl analog (MW 219.31, TPSA 80 Ų), the target compound offers the most fragment-appropriate physicochemical profile [2]. Procurement for fragment library inclusion is supported when the screening objective involves 3-arylpyrazole fragments with the 4-methylsulfanylphenyl pharmacophore, which has been validated for COX-2 target engagement in related diarylpyrazole series [3].

Regioselective Derivatization Method Development on 5-Aminopyrazole Scaffolds

The presence of both N1–H and C4–H unsubstituted positions, combined with the electronically differentiating 4-methylsulfanylphenyl group at C3, makes this compound a useful substrate for developing and validating regioselective N-arylation, C–H activation, or cross-coupling methodologies. The ACS Omega report on fully substituted amino-pyrazole building blocks highlights the synthetic value of such scaffolds for Suzuki–Miyaura coupling and deaminative transformations, with arylated pyrazoles obtained in up to 71% yield over four steps [1]. The compound's predicted pKₐ of 14.56 [2] informs base selection for deprotonation-dependent transformations.

COX-2 Pharmacophore Exploration via Regioisomeric Scaffold Hopping

The 3-methyl-4-methylsulfanylphenyl group has been identified as a COX-2 potency determinant in 1,5-diarylpyrazole inhibitors [1]. This compound presents the 4-methylsulfanylphenyl moiety in a C3-attached rather than C5-attached regioisomeric arrangement, enabling scaffold-hopping studies that explore whether COX-2 potency is retained when the pharmacophoric aryl group is translocated from C5 to C3 of the pyrazole. Procurement is indicated for medicinal chemistry groups investigating pyrazole-based COX-2 inhibitors who wish to probe regioisomeric SAR beyond the canonical 1,5-diarylpyrazole template.

Application

Selection Property

Validation Focus

Cancer cell-model SAR library synthesis

Unsubstituted C4–H and N1–H derivatization handles

C4-alkylation SAR and derivative cytotoxicity endpoint review

Fragment-based screening collections

Fragment-compliant molecular weight and TPSA profile

Rule-of-three adherence and 3-arylpyrazole pharmacophore validation

Regioselective derivatization method development

Dual N1–H and C4–H sites with electronic differentiation

Cross-coupling and C–H activation yield optimization

COX-2 pharmacophore scaffold hopping

4-methylsulfanylphenyl at C3 vs. C5 regioisomeric arrangement

COX-2 enzyme inhibition assay and regioisomeric SAR interpretation

• [1] Ma S, et al. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Curr Comput Aided Drug Des. 2020;16(5):564-570. View Source
• [2] Kuujia. 4-Methyl-3-[4-(methylsulfanyl)phenyl]-1H-pyrazol-5-amine – comparative pricing and properties. https://www.kuujia.com/cas-2385661-64-1.html (accessed 2026-04-28). View Source
• [3] Singh SK, et al. Synthesis and SAR/3D-QSAR studies on the COX-2 inhibitory activity of 1,5-diarylpyrazoles. Eur J Med Chem. 2005;40(10):977-990. View Source